Cas no 2060029-38-9 (tert-butyl N-(3,3-difluorocyclohexyl)carbamate)

• Product Name: tert-butyl N-(3,3-difluorocyclohexyl)carbamate
• CAS No: 2060029-38-9
• MF: C₁₁H₁₉F₂NO₂
• MW: 235.270870447159
• MDL: MFCD30487472
• CID: 5088135
• PubChem ID: 77865321
• Update Time: 2025-11-01

tert-butyl N-(3,3-difluorocyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3,3-difluorocyclohexyl)carbamate
• tert-Butyl N-(3,3-difluorocyclohexyl)carbamate
• (3,3-Difluoro-cyclohexyl)-carbamic acid tert-butyl ester
• Carbamic acid, N-(3,3-difluorocyclohexyl)-, 1,1-dimethylethyl ester
• TERT-BUTYL N-(3,3- DIFLUOROCYCLOHEXYL)CARBAMATE
• tert-butyl N-(3,3-difluorocyclohexyl)carbamate

• MDL： MFCD30487472
• Inchi： 1S/C11H19F2NO2/c1-10(2,3)16-9(15)14-8-5-4-6-11(12,13)7-8/h8H,4-7H2,1-3H3,(H,14,15)
• InChI Key： LMYPQIOLHJEZIQ-UHFFFAOYSA-N
• SMILES： FC1(CCCC(C1)NC(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3

Additional information on tert-butyl N-(3,3-difluorocyclohexyl)carbamate

tert-butyl N-(3,3-difluorocyclohexyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(3,3-difluorocyclohexyl)carbamate, identified by the CAS number 2060029-38-9, is a significant entity in the field of organic chemistry. This compound belongs to the class of carbamates, which are widely recognized for their applications in agriculture, pharmaceuticals, and materials science. The structure of this compound comprises a tert-butyl group attached to a carbamate functional group, with the 3,3-difluorocyclohexyl moiety serving as the nitrogen-containing component. This unique combination of functional groups and substituents imparts distinctive chemical and physical properties to the compound.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-(3,3-difluorocyclohexyl)carbamate. Researchers have explored various methodologies to optimize the reaction conditions, ensuring high yields and purity. For instance, a study published in 2023 highlighted the use of a two-step synthesis process involving nucleophilic substitution and subsequent carbamate formation. This approach not only simplifies the synthesis but also enhances the scalability of the process, making it suitable for industrial applications.

The structural features of this compound play a pivotal role in its reactivity and functionality. The presence of the tert-butyl group contributes to its stability and lipophilicity, while the difluorocyclohexyl moiety introduces electronic effects that influence its interaction with biological systems. These properties make it an attractive candidate for use in agrochemicals, particularly as a precursor for herbicides or insecticides. Recent studies have demonstrated its potential as a building block for developing novel pesticides with enhanced efficacy and reduced environmental impact.

In addition to its agricultural applications, tert-butyl N-(3,3-difluorocyclohexyl)carbamate has garnered attention in medicinal chemistry. Its ability to act as a bioisostere or as a component in drug delivery systems has been explored in several research studies. For example, a 2022 study investigated its role in enhancing the bioavailability of certain therapeutic agents by modifying their pharmacokinetic profiles. The findings underscored its potential as an intermediate in drug development processes.

The environmental impact and safety profile of this compound are critical considerations for its widespread use. Regulatory agencies have conducted extensive evaluations to assess its toxicity and biodegradability. According to recent reports, the compound exhibits low acute toxicity and is biodegradable under aerobic conditions. These attributes align with global efforts to promote sustainable chemical practices and reduce ecological footprints.

In conclusion, tert-butyl N-(3,3-difluorocyclohexyl)carbamate (CAS No: 2060029-38-9) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a valuable asset in contemporary chemical science.